Cas no 23386-78-9 (2-Butanone, 1-bromo-3-hydroxy-3-methyl-)

• Product Name: 2-Butanone, 1-bromo-3-hydroxy-3-methyl-
• CAS No: 23386-78-9
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 1413955
• PubChem ID: 11171337
• Update Time: 2025-04-20

2-Butanone, 1-bromo-3-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-bromo-3-hydroxy-3-methyl-
• 1-bromo-3-hydroxy-3-methyl-2-butanone
• 23386-78-9
• SCHEMBL2974804
• 1-bromo-3-hydroxy-3-methylbutan-2-one
• UTWKJAQRVLPKFU-UHFFFAOYSA-N
• EN300-6513052

• Inchi： 1S/C5H9BrO2/c1-5(2,8)4(7)3-6/h8H,3H2,1-2H3
• InChI Key： UTWKJAQRVLPKFU-UHFFFAOYSA-N
• SMILES： BrCC(C(C)(C)O)=O

Computed Properties

• Exact Mass: 179.97857
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins